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Compound of Interest

Compound Name: H-Thr(tBu)-OH

Cat. No.: B554728 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of chemical reagents is paramount. This document provides immediate, essential

safety and logistical information for the handling of H-Thr(tBu)-OH, including operational

procedures and disposal plans, to ensure a secure laboratory environment.

Chemical and Physical Properties

A clear understanding of the substance's properties is the first step in safe handling.

Property Value

Chemical Name O-tert-Butyl-L-threonine

CAS Number 4378-13-6

Molecular Formula C₈H₁₇NO₃

Molecular Weight 175.23 g/mol

Appearance White to off-white solid/powder

Solubility Soluble in water

Storage Temperature 2-8°C

Personal Protective Equipment (PPE)
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While H-Thr(tBu)-OH is not classified as a hazardous substance, adherence to standard

laboratory safety protocols is crucial to minimize exposure and prevent contamination.[1]

Recommended PPE includes:

Eye Protection: Safety glasses with side shields or safety goggles should be worn at all

times to protect from potential splashes or airborne particles.

Hand Protection: Chemical-resistant gloves, such as nitrile or latex, are mandatory to

prevent skin contact. Gloves should be inspected for integrity before each use and changed

immediately if contaminated.[1]

Body Protection: A standard laboratory coat must be worn to protect personal clothing and

skin.

Respiratory Protection: Under normal handling conditions with adequate ventilation,

respiratory protection is not required. However, if there is a potential for generating

significant amounts of dust, a NIOSH-approved N95 dust mask should be considered.[1]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for maintaining a safe and efficient

workflow.

Step-by-Step Handling and Disposal Workflow:
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Workflow for Handling and Disposal of H-Thr(tBu)-OH

Handling Protocol

Disposal Protocol

1. Don Appropriate PPE
(Lab Coat, Gloves, Safety Glasses)

2. Weigh Solid in Ventilated Area

3. Dissolve in Appropriate Solvent

4. Utilize in Experimental Protocol

Solid Waste
(e.g., contaminated weigh paper)

Generates

Aqueous Waste
(if non-hazardous)

Generates

Dispose in
General Laboratory Trash Consult Local Regulations

Dispose Down the Drain
with Copious Amounts of Water

If Permitted
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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